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Compound of Interest

Compound Name: 2,5-Hexadien-1-ol

Cat. No.: B14692151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of 2,5-
Hexadien-1-ol, a significant chemical intermediate. The document details the calculation of its

molecular weight, summarizes its key physicochemical properties, outlines the experimental

basis for molecular weight determination, and presents a structural representation.

Core Molecular Data
2,5-Hexadien-1-ol is an unsaturated alcohol with the molecular formula C₆H₁₀O.[1][2] Based

on this formula, its calculated molecular weight is a fundamental parameter for stoichiometric

calculations, analytical characterization, and formulation development.

Calculation of Molecular Weight
The molecular weight (MW) is derived by summing the atomic weights of its constituent atoms.

The calculation is based on the standard atomic weights provided by the International Union of

Pure and Applied Chemistry (IUPAC).

The formula for molecular weight calculation is: MW = (Number of C atoms × Atomic Weight of

C) + (Number of H atoms × Atomic Weight of H) + (Number of O atoms × Atomic Weight of O)

Using the conventional atomic weights:

Carbon (C): 12.011 u
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Hydrogen (H): 1.008 u[2]

Oxygen (O): 15.999 u[3]

The calculation is as follows: MW = (6 × 12.011) + (10 × 1.008) + (1 × 15.999) MW = 72.066 +

10.080 + 15.999 MW = 98.145 g/mol

This calculated value is consistent with experimentally determined and computationally derived

values found in chemical databases, which typically range from 98.14 to 98.1448 g/mol .[1][4]

Data Presentation: Physicochemical Properties
For ease of reference and comparison, the key identifiers and properties of 2,5-Hexadien-1-ol
are summarized in the table below.

Property Value

Molecular Formula C₆H₁₀O

Molecular Weight 98.145 g/mol (Calculated)

98.14 g/mol (Computed by PubChem)[4]

CAS Number 42185-95-5

IUPAC Name Hexa-2,5-dien-1-ol

Density 0.8756 g/cm³ at 22 °C[1]

Boiling Point 71-72 °C at 14 Torr[1]

Polar Surface Area 20.23 Å²

LogP (Octanol-Water) 1.11

Experimental Protocols: Molecular Weight
Determination
While the molecular weight can be accurately calculated from the molecular formula, its

experimental verification is crucial for structure confirmation and purity assessment. The
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primary technique for determining the molecular weight of an organic compound like 2,5-
Hexadien-1-ol is Mass Spectrometry (MS).

Methodology: Mass Spectrometry
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.

By ionizing the sample and accelerating the resulting ions through a magnetic or electric field,

the spectrometer separates them based on their m/z.

Workflow:

Ionization: The 2,5-Hexadien-1-ol sample is introduced into the ion source. Techniques such

as Electron Ionization (EI) or Electrospray Ionization (ESI) are used to generate molecular

ions (M⁺) or protonated molecules ([M+H]⁺).

Acceleration: The generated ions are accelerated by an electric field into the mass analyzer.

Deflection/Analysis: In the analyzer (e.g., a quadrupole or time-of-flight tube), the ions are

separated based on their mass-to-charge ratio.

Detection: A detector records the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion. The m/z value of this peak provides the molecular weight of the compound.

For 2,5-Hexadien-1-ol, a prominent peak would be expected at approximately m/z = 98.

The following diagram illustrates the logical workflow of this experimental protocol.
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Experimental Workflow: Mass Spectrometry

2,5-Hexadien-1-ol Sample

Step 1: Ionization
(e.g., ESI, EI)

Introduction

Step 2: Ion Acceleration

Step 3: Mass Analysis
(Separation by m/z)

Step 4: Ion Detection

Result: Mass Spectrum
(Peak at m/z ≈ 98)

Data Processing

Click to download full resolution via product page

Mass Spectrometry Workflow
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Visualization: Molecular Structure
To provide a clear representation of the atomic arrangement and bonding within 2,5-Hexadien-
1-ol, the following structural diagram is provided. It illustrates the connectivity of the six carbon

atoms, ten hydrogen atoms, and one oxygen atom.

Atomic Connectivity Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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